Cas no 97627-84-4 ((-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID)

• Product Name: (-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID
• CAS No: 97627-84-4
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• CID: 801270
• Update Time: 2023-03-27

(-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID Chemical and Physical Properties

Names and Identifiers

• D-erythro-Hex-2-enonicacid, 5,6-O-cyclohexylidene-, g-lactone
• (-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID
• 5,6-O-Cyclohexylidene-D-isoascorbic acid

• Inchi： 1S/C12H16O6/c13-8-9(14)11(15)17-10(8)7-6-16-12(18-7)4-2-1-3-5-12/h7,10,13-14H,1-6H2/t7-,10-/m1/s1
• InChI Key： SKQBFUVTZXIHLB-GMSGAONNSA-N
• SMILES： C12(CCCCC1)OC[C@H]([C@H]1OC(=O)C(O)=C1O)O2

Computed Properties

• Exact Mass: 256.095
• Monoisotopic Mass: 256.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2A^2

Experimental Properties

• Melting Point: 177-179 °C
• PSA: 85.22000
• LogP: 1.31520

(-)-5,6-O-CYCLOHEXYLIDENE-D-ISOASCORBIC ACID Security Information

• Safety Instruction： 22-24/25